Cas no 58556-80-2 (2-Isopropyl-4a-methyl-8-methylenedecahydro-1,5-naphthalenediol)
58556-80-2 structure
Product Name:2-Isopropyl-4a-methyl-8-methylenedecahydro-1,5-naphthalenediol
CAS No:58556-80-2
MF:C15H26O2
MW:238.365745067596
CID:948692
PubChem ID:101281369
Update Time:2025-04-19
2-Isopropyl-4a-methyl-8-methylenedecahydro-1,5-naphthalenediol Chemical and Physical Properties
Names and Identifiers
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- 2-Isopropyl-4a-methyl-8-methylenedecahydro-1,5-naphthalenediol
- Platambin
- 58556-80-2
- DTXSID601318640
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- Inchi: 1S/C15H26O2/c1-9(2)11-7-8-15(4)12(16)6-5-10(3)13(15)14(11)17/h9,11-14,16-17H,3,5-8H2,1-2,4H3/t11-,12-,13-,14-,15+/m0/s1
- InChI Key: WKKJGHCXVKEJNU-YYFQZIEXSA-N
- SMILES: O[C@H]1[C@H](C(C)C)CC[C@]2(C)[C@H](CCC(=C)[C@H]21)O
Computed Properties
- Exact Mass: 238.19300
- Monoisotopic Mass: 238.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46000
- LogP: 2.74670
2-Isopropyl-4a-methyl-8-methylenedecahydro-1,5-naphthalenediol Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
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